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Cat. No.: B1582101 Get Quote

Abstract: Isobutyl anthranilate, a key ester in the flavor, fragrance, and pharmaceutical

industries, possesses a solubility profile that is critical to its application and formulation.[1][2]

This guide provides a comprehensive analysis of the physicochemical properties of isobutyl
anthranilate, the theoretical principles governing its solubility, and practical methodologies for

its experimental determination. By synthesizing available data with established chemical

theories, this document serves as an essential resource for researchers, scientists, and drug

development professionals seeking to optimize the use of this versatile compound.

Introduction to Isobutyl Anthranilate
Isobutyl anthranilate (IUPAC name: 2-methylpropyl 2-aminobenzoate) is an organic ester

derived from anthranilic acid and isobutanol.[1] It is a colorless to pale yellow or brown liquid

recognized for its characteristic sweet, fruity, and grape-like aroma.[1][3][4] This distinct

sensory profile has made it a valuable ingredient in the food and fragrance industries.[5][6]

Beyond these applications, emerging research into its potential biological activities, such as

antibacterial and antifungal properties, has drawn the attention of the pharmaceutical and drug

development sectors.[1]

Understanding the solubility of isobutyl anthranilate is paramount for its effective formulation.

Whether creating a stable fragrance oil, a homogenous food flavoring, or a novel drug delivery

system, the ability to dissolve this compound in an appropriate solvent system is a foundational

requirement. This guide delves into the factors that dictate its solubility in a range of organic

solvents.
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Physicochemical Properties and Molecular
Structure
The solubility behavior of a compound is intrinsically linked to its molecular structure and

physical properties. Isobutyl anthranilate (C₁₁H₁₅NO₂) possesses a unique combination of

polar and nonpolar features that define its interactions with different solvents.[1]

The molecule consists of:

An aromatic benzene ring, which is inherently nonpolar.

An amino group (-NH₂) attached to the ring, which is polar and can act as a hydrogen bond

donor.[1]

An ester group (-COO-), which is polar and contains hydrogen bond acceptors (the oxygen

atoms).

An isobutyl group (-CH₂(CH₃)₂), which is a nonpolar, aliphatic chain.

This amphiphilic nature—possessing both hydrophilic (polar) and lipophilic (nonpolar)

characteristics—is the primary determinant of its solubility profile.

Diagram 1: Molecular Structure of Isobutyl Anthranilate
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Isobutyl Anthranilate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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